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Compound of Interest

Compound Name: Dapta

Cat. No.: B1666603 Get Quote

This document provides immediate safety, handling, and disposal protocols for Dapta, a

synthetic peptide also known as Adaptavir or D-Ala-peptide T-amide.[1][2] Intended for

researchers, scientists, and drug development professionals, this guide outlines the necessary

personal protective equipment (PPE) and procedural steps to ensure safe laboratory

operations.

Substance Identification and Hazards
Dapta is an investigational, water-soluble peptide that functions as a potent and selective

CCR5 antagonist, which has been studied for its antiviral properties, particularly against HIV-1.

[3][4] According to the Safety Data Sheet (SDS) for Dapta (acetate), the substance is not

classified as hazardous under the Globally Harmonized System (GHS).[1] It is not flammable

and does not present an explosion hazard.[1]

While Dapta is not classified as a hazardous substance, adherence to standard laboratory

safety protocols is essential. The following sections detail the recommended PPE, handling

procedures, and disposal plans.

Personal Protective Equipment (PPE) and Safety
Measures
The usual precautionary measures for handling chemicals should be followed.[1] Although the

formal hazard classification is low, implementing a baseline of protective measures is a
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standard practice in all laboratory settings.

Protection Type Specification Rationale and Remarks

Respiratory
Not required under normal use

conditions.[1]

Dapta is a non-volatile peptide.

Ensure work is performed in a

well-ventilated area.

Hand
Chemical-resistant gloves

(e.g., Nitrile).

While the product is generally

not an irritant, gloves are

mandatory to prevent skin

contact and potential

contamination of the sample.

The SDS notes no specific

glove material

recommendation is available

due to a lack of testing.[1]

Standard laboratory gloves are

recommended as a best

practice.

Eye
Safety glasses with side

shields or goggles.

Protects eyes from accidental

splashes during reconstitution

or handling of solutions.

Body Laboratory coat.

Standard practice to protect

skin and clothing from potential

contamination.

Handling and First Aid Procedures
Proper handling is crucial for maintaining sample integrity and ensuring personnel safety.

Below are the summarized first aid and spill response measures.
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Procedure Guideline

First Aid: Skin Contact

The product does not generally irritate the skin.

[1] In case of contact, wash the affected area

with soap and water.

First Aid: Eye Contact

Rinse the opened eye for several minutes under

running water.[1] If irritation persists, consult a

physician.

First Aid: Inhalation
Supply fresh air; consult a doctor in case of

complaints.[1]

First Aid: Ingestion If symptoms persist, consult a doctor.[1]

Spill Response

For a small spill of solid Dapta, sweep up the

material and place it in a designated waste

container. For solutions, absorb with an inert

material (e.g., vermiculite, sand) and dispose of

in a sealed container.

Dapta Handling and Experimental Workflow
The following diagram outlines a standard workflow for handling Dapta in a research

laboratory, from receiving to disposal.
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Caption: Standard laboratory workflow for handling Dapta.
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Mechanism of Action: CCR5 Antagonism
Dapta functions by blocking the C-C chemokine receptor type 5 (CCR5), a coreceptor used by

R5-tropic strains of HIV-1 to enter host cells. By binding to CCR5, Dapta inhibits the interaction

between the viral envelope glycoprotein gp120 and the host cell, thus preventing viral entry.[3]

[4]
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Caption: Dapta's mechanism of action as a CCR5 antagonist.

Disposal Plan
While the SDS for Dapta does not provide specific disposal instructions, standard procedures

for non-hazardous chemical waste should be followed. Always adhere to local and institutional

regulations.
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Waste Type Disposal Procedure

Unused Solid Dapta
Dispose of in a designated solid chemical waste

container. Ensure it is clearly labeled.

Solutions Containing Dapta

Dispose of in a non-hazardous aqueous waste

container. Do not pour down the drain unless

permitted by institutional guidelines.

Contaminated Labware

Dispose of items such as pipette tips, tubes, and

gloves in the appropriate solid waste stream

(e.g., biohazardous waste if used in cell culture).

The following decision tree provides a logical guide for the proper segregation and disposal of

waste generated from Dapta-related experiments.
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Caption: Waste disposal decision tree for Dapta experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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